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Compound of Interest

Compound Name: Cy3.5

Cat. No.: B12378127 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the essential storage and handling

conditions for Cy3.5 dye, a bright, orange-red fluorescent dye widely utilized in biological and

chemical research. Adherence to these guidelines is critical for ensuring the dye's stability,

performance, and the reproducibility of experimental results. This document outlines

recommended storage protocols, safe handling procedures, and provides quantitative data on

the dye's properties and stability.

Core Properties and Storage Conditions
Cy3.5 is a member of the cyanine dye family, known for its excellent photostability and high

quantum yield.[1] Proper storage is paramount to preserving its fluorescent properties. The dye

is susceptible to degradation from light, moisture, and improper temperatures.

Recommended Storage Summary
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Parameter Solid (Lyophilized) Form In Solution (e.g., in DMSO)

Temperature -20°C[2] -20°C[3]

Light Exposure
Store in the dark; avoid

prolonged exposure to light.[2]

Store in the dark; protect from

light.[3]

Moisture
Desiccate to prevent hydration.

[2]

Use anhydrous solvents;

aliquot to avoid moisture from

repeated freeze-thaw cycles.

[3]

Shelf Life
Up to 12-24 months when

stored correctly.[2][4]

Up to 2 weeks; prepare fresh

solutions when possible.[3][5]

Safe Handling and Personal Protective Equipment
(PPE)
Cyanine dyes, including Cy3.5, require careful handling to minimize exposure and prevent

contamination. Standard laboratory safety protocols should be strictly followed.

Personal Protective Equipment (PPE)
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Body Part Required PPE Specifications and Notes

Hands Chemical-resistant gloves
Nitrile or neoprene gloves are

recommended.

Eyes/Face Safety goggles and face shield

Goggles should be splash-

proof. A face shield is

recommended when handling

powders or solutions.

Body Laboratory coat
A fully buttoned lab coat is the

minimum requirement.

Respiratory Fume hood or respirator

All handling of the solid dye

and preparation of solutions

should be conducted in a

certified chemical fume hood to

minimize inhalation risk.

Reconstitution and Solvent Selection
Cy3.5 dye is typically supplied as a lyophilized solid and must be reconstituted in a suitable

solvent before use. The choice of solvent is critical for dye stability and solubility.

Solubility Profile
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Solvent Solubility Notes

Dimethyl Sulfoxide (DMSO) Soluble

Anhydrous (moisture-free)

DMSO is highly recommended

to prevent hydrolysis of

reactive forms of the dye (e.g.,

NHS esters).[3]

Dimethylformamide (DMF) Soluble
Anhydrous DMF is also a

suitable solvent.[3]

Aqueous Buffers Insoluble

Direct dissolution in aqueous

buffers is not effective.[3]

Stock solutions in organic

solvents should be diluted into

aqueous buffers for final

experimental concentrations.

Other Organic Solvents Soluble
Also soluble in chloroform,

methanol, and acetonitrile.[6]

Experimental Protocols
Protocol 1: Reconstitution of Cy3.5 Dye
This protocol describes the steps for reconstituting a lyophilized vial of Cy3.5 dye to create a

stock solution.

Pre-Handling Preparations:

Equilibrate the vial of lyophilized Cy3.5 dye to room temperature before opening to

prevent condensation of moisture.

Assemble all necessary materials: anhydrous DMSO or DMF, micropipettes with

appropriate tips, and vortex mixer.

Perform all steps in a chemical fume hood.

Solvent Addition:
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Briefly centrifuge the vial to ensure the lyophilized powder is at the bottom.

Carefully open the vial and add the required volume of anhydrous DMSO or DMF to

achieve the desired stock concentration (e.g., 10 mM).

Dissolution:

Tightly cap the vial and vortex thoroughly until the dye is completely dissolved. The

solution should be clear.

Storage of Stock Solution:

For optimal stability, aliquot the stock solution into single-use, light-protected tubes.

Store the aliquots at -20°C. Avoid repeated freeze-thaw cycles.[3][5]

Stability Profile
Photostability
Cy3.5 is known for its good photostability, which allows for consistent fluorescence during

imaging experiments.[1] However, like all fluorophores, it will photobleach under prolonged or

intense light exposure. To minimize photobleaching, it is recommended to use neutral density

filters, reduce exposure times, and use anti-fade reagents in mounting media where applicable.

pH Stability
The fluorescence intensity of Cy3.5 is largely independent of pH in the range of 4 to 10, making

it suitable for a wide variety of biological applications.[7]

Visualizing Workflows
Dye Handling and Reconstitution Workflow
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Workflow for Safe Handling and Reconstitution of Cy3.5 Dye
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Caption: Workflow for handling and reconstituting Cy3.5 dye.
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Logical Relationship of Stability Factors

Factors Affecting Cy3.5 Dye Stability

Cy3.5 Dye Stability
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Caption: Key factors influencing the stability of Cy3.5 dye.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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